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Compound of Interest

Compound Name: Luteolinidin

Cat. No.: B1216485 Get Quote

Disclaimer: This document provides general guidance and should not replace the official Safety

Data Sheet (SDS) provided by the manufacturer or the specific protocols established by your

institution's Environmental Health and Safety (EHS) department. Always consult these primary

sources for definitive disposal procedures.

Immediate Safety and Handling
Before handling Luteolinidin, it is crucial to consult the substance-specific Safety Data Sheet

(SDS). While one supplier, Carl Roth, indicates that Luteolinidin chloride does not meet the

criteria for hazardous classification under GHS, individual institutional guidelines and waste

disposal regulations must be followed.[1][2] Standard laboratory personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat, should be worn at all times.

Step-by-Step Disposal Protocol Determination
The proper disposal of any chemical, including Luteolinidin, is a structured process that

ensures regulatory compliance and safety. The following workflow outlines the mandatory steps

for determining the correct disposal procedure within a laboratory setting.
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Phase 1: Preparation & Information Gathering

Phase 2: Hazard & Regulatory Assessment

Phase 3: Segregation & Disposal
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Safety Data Sheet (SDS)
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Review SDS Section 13:
Disposal Considerations
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Consult Institutional EHS
for Specific Protocols

 

Segregate Waste
(e.g., Halogenated, Non-Halogenated)

Receive Guidance

Label Waste Container
(Full Chemical Name, Hazard)

 

Transfer to Designated
Waste Accumulation Area

 

Click to download full resolution via product page

Caption: Workflow for Determining Chemical Disposal Procedures.
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Disposal Considerations from Safety Data Sheets
Based on available SDS documentation for Luteolinidin chloride, the following general

guidance is provided:

Environmental Precautions: Prevent the substance from entering drains, surface water, or

ground water.[1]

Containment: Contaminated washing water should be retained and disposed of properly.[1]

Method of Disposal: Collect the material mechanically and place it in appropriate, labeled

containers for disposal.[1]

Important: While the available SDS suggests Luteolinidin chloride is not classified as

hazardous, it must be disposed of in accordance with local, state, and federal regulations.

Never assume a chemical can be disposed of in regular trash or down the drain without explicit

approval from your EHS department.

Chemical and Physical Properties
The following table summarizes key quantitative data for Luteolinidin and its chloride salt

form.

Property Value Source

Chemical Formula
C₁₅H₁₁O₅Cl (Luteolinidin

chloride)
[1]

C₁₅H₁₁O₅⁺ (Luteolinidin cation) [3][4]

Molar Mass
306.70 g/mol (Luteolinidin

chloride)
[5]

271.24 g/mol (Luteolinidin

cation)
[4]

CAS Number 1154-78-5 [1][4][5][6]

Toxicological and Hazard Information
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According to a Safety Data Sheet from Carl Roth, Luteolinidin chloride does not meet the

criteria for classification across various toxicological endpoints, including:[1][2]

Acute toxicity

Skin corrosion/irritation

Serious eye damage/irritation

Respiratory or skin sensitization

Germ cell mutagenicity

Carcinogenicity

Reproductive toxicity

Despite this, it is imperative to handle the compound with care, as toxicological data may be

limited. Always refer to the most current SDS from your specific supplier for the most accurate

and complete hazard information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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